Cas no 2229570-22-1 (1-(4-chloro-3-nitrophenyl)-2-fluoroethan-1-ol)

• Product Name: 1-(4-chloro-3-nitrophenyl)-2-fluoroethan-1-ol
• CAS No: 2229570-22-1
• MF: C₈H₇ClFNO₃
• MW: 219.597484827042
• CID: 6257818
• PubChem ID: 165683748
• Update Time: 2025-11-06

1-(4-chloro-3-nitrophenyl)-2-fluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(4-chloro-3-nitrophenyl)-2-fluoroethan-1-ol
• 2229570-22-1
• EN300-1985398

• Inchi： 1S/C8H7ClFNO3/c9-6-2-1-5(8(12)4-10)3-7(6)11(13)14/h1-3,8,12H,4H2
• InChI Key： HYXZJBQGHOGQPS-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1[N+](=O)[O-])C(CF)O

Computed Properties

• Exact Mass: 219.0098489g/mol
• Monoisotopic Mass: 219.0098489g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 66Ų

Additional information on 1-(4-chloro-3-nitrophenyl)-2-fluoroethan-1-ol

Compound CAS No. 2229570-22-1: 1-(4-Chloro-3-Nitrophenyl)-2-Fluoroethan-1-Ol

The compound with CAS No. 2229570-22-1, commonly referred to as 1-(4-chloro-3-nitrophenyl)-2-fluoroethan-1-ol, is a highly specialized organic molecule with significant applications in various scientific and industrial fields. This compound is characterized by its unique structure, which includes a 4-chloro-3-nitrophenyl group attached to a fluoroethan-1-ol moiety. The combination of these functional groups imparts distinctive chemical properties, making it a subject of interest in both academic research and industrial applications.

Recent studies have highlighted the potential of 1-(4-chloro-3-nitrophenyl)-2-fluoroethan-1-ol in the field of medicinal chemistry. Researchers have explored its role as a precursor in the synthesis of bioactive compounds, particularly those with anti-inflammatory and antioxidant properties. The 4-chloro and 3-nitro substituents on the phenyl ring are known to influence the molecule's reactivity and selectivity, making it a valuable intermediate in drug discovery processes.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitution and oxidation reactions. The presence of the fluoro group at the ethanolic position adds complexity to its synthesis but also enhances its versatility in various chemical transformations. Recent advancements in catalytic methods have made the synthesis of this compound more efficient, reducing production costs and improving yield rates.

The physical properties of 1-(4-chloro-3-nitrophenyl)-2-fluoroethan-1-ol are also noteworthy. It exhibits a high melting point due to the strong intermolecular hydrogen bonding between the hydroxyl group and adjacent electronegative substituents. Additionally, its solubility in polar solvents makes it suitable for use in aqueous-based reactions, further expanding its applicability in chemical synthesis.

From an environmental perspective, the compound has been studied for its biodegradability and ecological impact. Research indicates that under specific conditions, it can undergo microbial degradation, reducing its persistence in natural environments. This information is crucial for industries aiming to adopt sustainable practices while utilizing this compound in their processes.

In conclusion, 1-(4-chloro-3-nitrophenyl)-2-fluoroethan-1-ol (CAS No. 2229570-22-1) stands out as a versatile and valuable molecule with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in both academic research and industrial innovation.